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Introduction
PTB7-Th, also known as PCE10, is a high-performance p-type polymer widely utilized in

organic photovoltaic (OPV) research. Its favorable electronic properties and solubility in

common organic solvents make it a popular choice as a donor material in bulk heterojunction

(BHJ) solar cells. Proper solution processing and film deposition are critical for achieving

optimal device performance by controlling the active layer morphology. These application notes

provide detailed protocols for the preparation of PTB7-Th solutions and the deposition of thin

films using common laboratory techniques.
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Solvent Solubility Reference

Chloroform (CHCl₃) High [1]

Toluene High [1]

Chlorobenzene (CB) High [1][2]

o-Dichlorobenzene (o-DCB) High [1][2]

o-Xylene Good [3][4]

2-Methylanisole (MA) Good [5]

Tetrahydrofuran (THF) Good [6]

Table 2: Typical Solution Preparation Parameters
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Parameter Value Notes Reference

Concentration (Neat) 1.0 - 10 mg/mL

Concentration can be

adjusted to achieve

desired film thickness.

[7][8][9]

Blend Concentration

(with Acceptor)

10 - 25 mg/mL (total

solids)

Typically blended with

an acceptor like

PC₇₁BM or a non-

fullerene acceptor

(NFA).

[10][11][12][13]

Common Acceptor

Ratio (D:A)
1:1.3 to 1:1.5 (w/w)

The donor-to-acceptor

ratio is crucial for

optimizing device

performance.

[4][10][14]

Solvent Additives
1,8-Diiodooctane

(DIO)

Typically used at 3

vol% to improve

morphology with

fullerene acceptors.

[11][12][13][15]

p-Anisaldehyde (AA)

Used at ~2% v/v with

non-fullerene

acceptors like ITIC.

[4][16]

Stirring Conditions
Room temperature to

70 °C

Stirring overnight is

common to ensure

complete dissolution.

Heating can aid

dissolution.

[10][11][12][17]
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Technique Parameter Value Notes Reference

Spin-Coating Spin Speed 1000 - 6000 rpm

Higher speeds

result in thinner

films.

[7][17][18]

Spin Time 30 - 60 s [7][10][17]

Doctor-Blading Blade Speed 2 - 25 mm/s

Slower speeds

can lead to

thicker films.

[19]

Blade Gap 60 - 700 µm

The gap height

influences the

wet film

thickness.

[3][19]

Substrate

Temperature

Room

temperature -

100 °C

Heating the

substrate can

accelerate

solvent

evaporation.

[19]

Thermal

Annealing
Temperature 40 - 180 °C

Optimal

temperature

depends on the

specific blend

and desired

morphology.

Note: Can be

detrimental in

some PTB7-

Th:PC₇₁BM

systems.

[3][9][11][13][17]

Time 2 - 15 min [3][7][13]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.mdpi.com/2073-8994/17/12/2106
https://pubs.aip.org/aip/adv/article-pdf/doi/10.1063/1.5109140/12848859/065024_1_online.pdf
https://www.ossila.com/products/pce10
https://www.mdpi.com/2073-8994/17/12/2106
https://pubs.aip.org/aip/adv/article/9/6/065024/22160/Residual-solvent-additive-enables-the
https://pubs.aip.org/aip/adv/article-pdf/doi/10.1063/1.5109140/12848859/065024_1_online.pdf
https://theses.fr/2022AIXM0009.pdf
https://pubs.acs.org/doi/10.1021/acsomega.5c07832
https://theses.fr/2022AIXM0009.pdf
https://theses.fr/2022AIXM0009.pdf
https://pubs.acs.org/doi/10.1021/acsomega.5c07832
https://static1.squarespace.com/static/6320ac78686025763970a4e6/t/66c6045a1918e8584d37b920/1724253275377/Can+J+Chem+Eng+-+2024+-+Brixi.pdf
https://academic.oup.com/ooms/article/4/1/itae005/7693051
https://files01.core.ac.uk/reader/158368880
https://pubs.aip.org/aip/adv/article-pdf/doi/10.1063/1.5109140/12848859/065024_1_online.pdf
https://pubs.acs.org/doi/10.1021/acsomega.5c07832
https://www.mdpi.com/2073-8994/17/12/2106
https://files01.core.ac.uk/reader/158368880
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: PTB7-Th Solution Preparation for Spin-
Coating
This protocol describes the preparation of a PTB7-Th solution blended with a fullerene

acceptor (PC₇₁BM) for spin-coating.

Materials:

PTB7-Th

PC₇₁BM

Chlorobenzene (CB)

1,8-Diiodooctane (DIO)

Small vials with magnetic stir bars

Pipettes

Analytical balance

Hot plate with magnetic stirring capability

Procedure:

In a nitrogen-filled glovebox, weigh out the desired amounts of PTB7-Th and PC₇₁BM. A

common ratio is 1:1.5 by weight (e.g., 10 mg of PTB7-Th and 15 mg of PC₇₁BM).[11][12][14]

Transfer the materials to a clean vial containing a magnetic stir bar.

Add the appropriate volume of chlorobenzene to achieve the desired total solids

concentration (e.g., 25 mg/mL).[13]

Add the solvent additive, 1,8-diiodooctane (DIO), to the solution. A typical concentration is

3% by volume.[11][12][13]
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Seal the vial and stir the solution on a hot plate at a moderate temperature (e.g., 50-70 °C)

overnight to ensure complete dissolution.[12][17]

Before use, allow the solution to cool to room temperature.

For optimal results, filter the solution through a 0.22 µm or 0.45 µm PTFE syringe filter to

remove any particulate matter.[11]

Protocol 2: PTB7-Th Film Deposition by Spin-Coating
This protocol outlines the deposition of a PTB7-Th:PC₇₁BM blend film onto a substrate using a

spin-coater.

Materials and Equipment:

Prepared PTB7-Th:PC₇₁BM solution

Substrates (e.g., ITO-coated glass with a hole-transport layer)

Spin-coater

Pipettes

Hot plate for annealing

Procedure:

Ensure the substrate is clean and has been pre-treated as required for your device

architecture (e.g., with a PEDOT:PSS or ZnO layer).

Place the substrate on the chuck of the spin-coater and ensure it is centered.

Dispense a sufficient amount of the prepared PTB7-Th:PC₇₁BM solution onto the center of

the substrate to cover the surface.

Start the spin-coater. A typical spin-coating program consists of a single step, for example,

1000-2000 rpm for 30-60 seconds, to achieve a film thickness of approximately 100 nm.[7]

[12][17]
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After the spin-coating process is complete, carefully remove the substrate.

If thermal annealing is required, transfer the substrate to a hot plate inside the glovebox and

anneal at the desired temperature and time (e.g., 110 °C for 10 minutes).[7] Note that for

some PTB7-Th:PC₇₁BM systems, thermal annealing can be detrimental.[10][17]

Protocol 3: PTB7-Th Film Deposition by Doctor-Blading
This protocol provides a general guideline for depositing a PTB7-Th blend film using the

doctor-blading technique, suitable for larger area deposition.

Materials and Equipment:

Prepared PTB7-Th blend solution

Substrates

Doctor-blade coater

Pipettes or syringe

Hot plate

Procedure:

Mount the clean substrate onto the stage of the doctor-blade coater. The stage may be

heated to a specific temperature (e.g., 50-100 °C) to control solvent evaporation.[19]

Set the gap between the blade and the substrate to the desired height (e.g., 60-400 µm).[5]

[19]

Dispense a line of the PTB7-Th solution in front of the blade. The volume will depend on the

area to be coated.

Move the blade across the substrate at a constant speed (e.g., 5-25 mm/s).[3][19]

The wet film is formed behind the blade. The solvent will evaporate, leaving a solid thin film.
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If required, the film can be subsequently annealed on a hot plate. For instance, a post-

deposition anneal at 120 °C for 3 minutes has been reported.[3]
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Caption: Experimental workflow for PTB7-Th solution processing and film deposition.
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Caption: Key factors influencing the final device performance in PTB7-Th film fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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